N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide

• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol
• IUPAC Name: N-[(Z)-[1-(2,6-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C22H22N4O3/c1-14-6-5-7-15(2)21(14)25-16(3)12-19(17(25)4)13-23-24-22(27)18-8-10-20(11-9-18)26(28)29/h5-13H,1-4H3,(H,24,27)/b23-13-
• InChI Key: YGPHHJCBNWLUNA-QRVIBDJDSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)N2C(=CC(=C2C)/C=N\NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C
• SMILES: CC1=C(C(=CC=C1)C)N2C(=CC(=C2C)C=NNC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C

Description

N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide, also known as DMNQH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMNQH is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide acts as an electron acceptor and undergoes a redox reaction with electron donors. It has been found to generate reactive oxygen species (ROS) upon reduction, which can cause oxidative stress in cells. N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide has also been found to inhibit the activity of various enzymes, including NADH oxidase and xanthine oxidase.
Biochemical and Physiological Effects:
N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth. N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide has also been found to have anti-inflammatory effects, as it inhibits the release of pro-inflammatory cytokines. Furthermore, N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide has been studied for its potential use in the treatment of neurodegenerative diseases, as it has been found to protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide has various advantages and limitations for lab experiments. One advantage is that it is a stable compound that can be easily synthesized. N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide also has a high electron affinity, making it a useful electron acceptor in various applications. However, one limitation is that N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide generates ROS upon reduction, which can cause oxidative stress in cells. This can be both an advantage and a limitation, depending on the application.

Future Directions

There are various future directions for the study of N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide. One direction is to further investigate its potential as an anticancer agent. Another direction is to study its potential use in the treatment of neurodegenerative diseases. Furthermore, N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide could be studied for its potential use in the development of electrochemical sensors and biosensors. Finally, the synthesis method of N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide could be optimized to improve the yield and purity of the compound.

Synthesis Methods

N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide is synthesized using various methods, including the condensation of 2,6-dimethylphenylhydrazine and 4-nitrobenzaldehyde in the presence of acetic acid. The product is then treated with a mixture of acetic anhydride and acetic acid to obtain N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide. Another method involves the reaction of 2,6-dimethylphenylhydrazine and 4-nitrobenzoyl chloride in the presence of triethylamine to obtain N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide.

Scientific Research Applications

N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide has been found to have potential applications in various fields of scientific research. It has been used as an electron acceptor in organic solar cells due to its high electron affinity. N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide has also been used as a redox-active compound in electrochemical sensors and biosensors. Furthermore, N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4-nitrobenzohydrazide has been studied for its potential use as an anticancer agent.